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Compound of Interest

Compound Name: p-Hydroxyphenethyl anisate

Cat. No.: B162124

An In-depth Technical Guide to the Physicochemical Properties of p-Hydroxyphenethyl
Anisate

Introduction

p-Hydroxyphenethyl anisate, also known by its chemical name 2-(4-hydroxyphenyl)ethyl 4-
methoxybenzoate, is a naturally occurring phenolic compound.[1][2] It has been identified as a
significant bioactive constituent in several medicinal plants, including Rhodiola sachalinensis,
Euphorbia micractina, and notably as a main active ingredient in Notopterygium Radix (the
roots of Notopterygium incisum and N. forbesii).[1][3][4] This compound has garnered interest
in the scientific community for its diverse biological activities, which include anti-inflammatory,
antioxidant, anti-diabetic, and potent anti-melanogenesis properties.[3][5] This technical guide
provides a comprehensive overview of its physicochemical properties, experimental protocols
for its isolation and analysis, and its known biological signaling pathways, tailored for
researchers, scientists, and professionals in drug development.

Physicochemical Properties

The fundamental physicochemical characteristics of p-Hydroxyphenethyl anisate are
summarized below. These properties are crucial for its handling, formulation, and application in
research and development.
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Property Value Reference
CAS Number 87932-34-1 [1]
Molecular Formula C16H1604 [1][6]

Molecular Weight 272.296 g/mol [6]

Exact Mass 272.104 Da [1]
Typically exists as a solid at

Appearance [1]
room temperature.

Density 1.199 + 0.06 g/cm? (Predicted) [1][6]

N _ 446.5 + 30.0 °C at 760 mmHg

Boiling Point ) [11[2]
(Predicted)

Flash Point 165.4 £ 18.1 °C [1]

Vapor Pressure

0.0 £ 1.1 mmHg at 25°C

[1]

LogP (Octanol-Water Partition

Coefficient)

3.56

[1]

Refractive Index

1.582

[1]

pKa 9.90 £ 0.15 (Predicted) [2]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

ydrog p 4 [1]
Count
Rotatable Bond Count 6 [1]

Soluble in DMSO. May also be
formulated in PEG400,

Solubility [1]
Carboxymethyl cellulose, and
Tween 80 for in vivo studies.
Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C
Storage [1]

for 6 months, -20°C for 1

month.
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Chemical Identifiers:
e SMILES: O=C(C1C=CC(0OC)=CC=1)OCCC1C=CC(0)=CC=1[1]

e InChl Key: DSMAYKYXHOGICG-UHFFFAOYSA-N[1]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and quantification of p-
Hydroxyphenethyl anisate are outlined below.

Synthesis

A documented method for the synthesis of p-Hydroxyphenethyl anisate involves using 4-
hydroxy benzoic acid and methyl 4-hydroxyphenylacetate as starting materials.[7] The
molecular structure of the resulting compound is typically verified through elemental analysis
and spectroscopic methods such as Infrared (IR) Spectroscopy, Proton Nuclear Magnetic
Resonance (*H NMR), and Mass Spectrometry (MS).[7]

Purification from Natural Sources

A chromatography-guided approach has been successfully employed to isolate p-
Hydroxyphenethyl anisate from the concentrated Chinese medicine Qiang Huo.[3][8]

o Extraction: The process begins with the extraction of the powdered herbal material using
methanol.

» Fractionation: The resulting methanol extract is then fractionated using LH-20 column
chromatography.

« Purification: The target compound is purified from the relevant fractions using preparative
C18 High-Performance Liquid Chromatography (HPLC).[3][5][8]
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Purification workflow for p-Hydroxyphenethyl anisate.

Quantification in Biological Samples

A rapid and sensitive reversed-phase liquid chromatography (RP-LC) method has been
developed for the quantification of p-Hydroxyphenethyl anisate in rat plasma.[1]

o Sample Preparation: A liquid-liquid extraction of the plasma sample is performed using ethyl
acetate.

o Chromatographic Separation: The extract is then subjected to RP-LC for separation.
o Detection: The concentration of the compound is determined using a suitable detector.

This method is crucial for pharmacokinetic studies, as demonstrated in rats following
intravenous administration.[7]
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Biological Activity and Signaling Pathways

p-Hydroxyphenethyl anisate exhibits several significant biological activities, with its role as a
melanogenesis inhibitor being particularly well-characterized.

Anti-Melanogenesis Activity

The compound has been identified as a potent inhibitor of melanogenesis in both zebrafish
embryos and B16-F1 murine melanoma cells, without showing cytotoxicity at effective
concentrations.[3][5][8]

The mechanism of action involves the transcriptional downregulation of key factors in the
melanin synthesis pathway:

« Inhibition of Mitf: p-Hydroxyphenethyl anisate suppresses the expression of the
Microphthalmia-associated transcription factor (Mitf), which is a master regulator of

melanogenesis.[3][8]

o Downregulation of Tyrosinase: The reduction in Mitf leads to a subsequent decrease in the
MRNA and protein levels of tyrosinase, the rate-limiting enzyme in melanin production.[3][8]

e Reduced Melanin Synthesis: The diminished tyrosinase protein levels and enzymatic activity
result in the significant suppression of melanin synthesis.[3][5]
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Anti-melanogenesis signaling pathway of p-Hydroxyphenethyl anisate.

Other Bioactivities

In addition to its anti-melanogenic effects, p-Hydroxyphenethyl anisate has been reported to
pOSsess:
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Anti-inflammatory and Antioxidant Properties: It has been shown to reduce levels of
inflammatory factors like IL-6 and increase the activity of antioxidant enzymes such as
superoxide dismutase and glutathione peroxidase in diabetic nephropathy models.[3][5]

Anti-diabetic Effects: Studies indicate it can improve blood glucose levels and kidney function
in models of diabetic nephropathy.[3]

These properties suggest that p-Hydroxyphenethyl anisate is a promising candidate for

further investigation in the development of therapeutic agents for skin depigmentation,

inflammatory conditions, and metabolic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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